Cas no 2097978-53-3 (4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid)

• Product name: 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid
• CAS No: 2097978-53-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5726785
• PubChem ID: 121201511

4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(ethoxymethyl)pyrrolidin-1-yl]-4-oxobutanoic acid
• F1907-5215
• 2097978-53-3
• 4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid
• AKOS026709634
• 1-Pyrrolidinebutanoic acid, 2-(ethoxymethyl)-γ-oxo-
• 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C11H19NO4/c1-2-16-8-9-4-3-7-12(9)10(13)5-6-11(14)15/h9H,2-8H2,1H3,(H,14,15)
• InChI Key： IKWJWYPWVSHOON-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCCN1C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 409.6±20.0 °C(Predicted)
• pka: 4.80±0.17(Predicted)

Additional information on 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid

Introduction to 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid (CAS No. 2097978-53-3)

4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid (CAS No. 2097978-53-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The following introduction aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid is a carboxylic acid derivative with a molecular formula of C₁₂H₂₁NO₄. The compound features a pyrrolidine ring substituted with an ethoxymethyl group and a carboxylic acid moiety attached to a ketone functional group. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting target for both synthetic and biological studies.

The molecular weight of 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid is approximately 239.30 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid has been reported using various synthetic routes. One common method involves the reaction of 4-chloroacetyl chloride with 1-(ethoxymethyl)pyrrolidine in the presence of a base such as triethylamine. The resulting intermediate is then hydrolyzed to form the desired carboxylic acid. Another approach involves the condensation of 4-chloroacetic acid with 1-(ethoxymethyl)pyrrolidine followed by oxidation to introduce the ketone functionality.

Biological Activities

4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid has shown promising biological activities in several preclinical studies. One notable application is its potential as a modulator of protein-protein interactions (PPIs), which are critical for various cellular processes including signal transduction, gene regulation, and protein folding. Recent research has demonstrated that this compound can selectively disrupt specific PPIs involved in disease pathways, making it a valuable tool for drug discovery.

In addition to its PPI modulating properties, 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation.

In another study, researchers investigated the efficacy of 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid in treating cancer. The results indicated that it can induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as an anticancer agent with minimal side effects.

Conclusion

In conclusion, 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid (CAS No. 2097978-53-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound may pave the way for innovative treatments for various diseases.